Cas no 1190322-90-7 (Methyl 3-Formyl-1H-pyrrolo3,2-bpyridine-6-carboxylate)

• Product Name: Methyl 3-Formyl-1H-pyrrolo3,2-bpyridine-6-carboxylate
• CAS No: 1190322-90-7
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 1211167
• PubChem ID: 53412680
• Update Time: 2025-05-19

Methyl 3-Formyl-1H-pyrrolo3,2-bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-formyl-1h-pyrrolo[3,2-b]pyridine-6-carboxylate
• 3-Formyl-4-azaindole-6-carboxylic acid methyl ester
• DB-061511
• 1190322-90-7
• I10530
• methyl3-formyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate
• 1H-Pyrrolo[3,2-b]pyridine-6-carboxylic acid, 3-formyl-, methyl ester
• AMY9492
• Methyl 3-Formyl-1H-pyrrolo3,2-bpyridine-6-carboxylate

• MDL： MFCD12963063
• Inchi： 1S/C10H8N2O3/c1-15-10(14)6-2-8-9(12-3-6)7(5-13)4-11-8/h2-5,11H,1H3
• InChI Key： KERXVNUPNCNJTQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC2C(C=O)=CNC=2C=1)=O

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 396.6±37.0 °C at 760 mmHg
• Flash Point: 193.6±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-Formyl-1H-pyrrolo3,2-bpyridine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-Formyl-1H-pyrrolo3,2-bpyridine-6-carboxylate

Methyl 3-Formyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate: A Comprehensive Overview

Methyl 3-Formyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate, with the CAS number 1190322-90-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and potential applications in drug design. The methyl ester group attached to the pyrrolopyridine ring adds further functional diversity, making it a valuable molecule for research and development.

Recent studies have highlighted the biological activity of Methyl 3-Formyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate, particularly its role as a potential therapeutic agent in the treatment of various diseases. Researchers have explored its ability to modulate key cellular pathways, such as those involved in inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro.

The synthesis of Methyl 3-Formyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate has also been optimized in recent years, with chemists developing more efficient and scalable methods. One notable approach involves a one-pot synthesis strategy that combines cyclization and esterification steps, significantly reducing the number of reaction steps required. This advancement not only enhances the feasibility of large-scale production but also lowers the overall cost of manufacturing.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have provided detailed insights into the molecular geometry of this compound. These studies have revealed that the molecule adopts a rigid planar conformation due to the aromaticity of the pyrrolopyridine ring system. This structural rigidity is believed to contribute to its stability and bioavailability.

Another area of interest is the photophysical properties of Methyl 3-Formyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate. Research conducted at leading universities has shown that this compound exhibits strong fluorescence under UV light, making it a promising candidate for applications in sensors and imaging technologies. Its ability to act as a fluorescent probe for detecting specific analytes has opened new avenues in analytical chemistry.

Furthermore, computational studies using density functional theory (DFT) have shed light on the electronic properties of this compound. These studies suggest that Methyl 3-Formyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate has a high degree of conjugation within its molecular framework, which enhances its ability to participate in redox reactions. This property could be leveraged in designing new materials for energy storage applications.

It is also worth noting that Methyl 3-Formyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate has been explored as a lead compound in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's disease. Preclinical studies indicate that this compound may possess neuroprotective effects by scavenging reactive oxygen species and reducing neuronal damage.

In conclusion, Methyl 3-Formyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate (CAS No: 1190322-90-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with its promising biological and photophysical properties, positions it as a valuable tool for advancing research in medicine, materials science, and analytical chemistry.